Cholesteryl Heneicosanoate

• Molecular Formula: C48H86O2
• Molecular Weight: 695.2 g/mol
• InChI: InChI=1S/C48H86O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-28-46(49)50-41-33-35-47(5)40(37-41)29-30-42-44-32-31-43(39(4)27-25-26-38(2)3)48(44,6)36-34-45(42)47/h29,38-39,41-45H,7-28,30-37H2,1-6H3/t39-,41+,42+,43-,44+,45+,47+,48-/m1/s1
• InChIKey: VKIWHVZSAQORAL-GTXAFVNESA-N

Cholesteryl Heneicosanoate: A C21:0 Cholesteryl Ester for Lipid Research and Analytical Standardization

Cholesteryl Heneicosanoate (CAS 238413-60-0) is a cholesteryl ester formed by the esterification of cholesterol with heneicosanoic acid (C21:0), a long-chain saturated fatty acid [1]. It belongs to the class of sterol esters, which serve as the primary intracellular storage and intravascular transport form of cholesterol in biological systems [2]. This compound is utilized in research and industrial applications, particularly in the study of liquid crystals and lipid bilayers, due to its thermotropic properties and its defined, singular chain length, which provides a precise tool for investigating structure-function relationships in lipid assemblies [1].

Odd-chain C21:0 cholesterol ester — absent from mammalian and plant lipidomes, suited for internal standard workflows

Retains mesophase behavior at chain-length boundary; odd-even alternation supports liquid crystal and thermochromic research

Enables chain-parity-specific enzyme kinetics studies: sterol ester hydrolase substrate discrimination

• [1] Kuujia. (n.d.). Cas no 238413-60-0 (Cholesteryl Heneicosanoate). Retrieved from https://www.kuujia.com/cas-238413-60-0.html View Source
• [2] Ginsburg, G. S., Atkinson, D., & Small, D. M. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research, 23(3), 135-167. doi:10.1016/0163-7827(84)90002-x View Source

Why Generic Cholesteryl Ester Substitution Fails: The Critical Role of Acyl Chain Length in Phase Behavior and Analytical Precision

The physical and biological behavior of cholesteryl esters is exquisitely sensitive to the length and saturation of the fatty acyl chain [1]. A systematic review of saturated cholesteryl esters (C1-C24) demonstrates that phase transition temperatures and enthalpies are chain-length dependent, meaning even a single carbon difference (e.g., C20 vs. C21) can alter the thermal stability of crystal, smectic, and cholesteric mesophases [1]. Substituting a cholesteryl ester with a different chain length can therefore invalidate experimental models reliant on specific phase behavior or lipid packing. Furthermore, in analytical chemistry, the use of a well-defined, non-endogenous cholesteryl ester like Cholesteryl Heneicosanoate as an internal standard is crucial for accurate quantification; substituting it with a more common analog (e.g., C18 or C20) would introduce unacceptable variability and compromise data integrity [2].

Even-chain analog mismatch Substituting with cholesteryl arachidate (C20:0) or behenate (C22:0) reverses enzyme hydrolysis rate ranking due to odd-even parity discrimination by sterol ester hydrolases.

Mesophase discontinuity Even-chain C22:0 and C24:0 esters lack mesophases entirely; the odd-chain C21:0 ester is predicted to retain smectic/cholesteric phases, so substitution alters phase behavior qualitatively.

Analytical co-elution risk Even-chain cholesteryl esters (C16:0, C18:0, C20:0) occur naturally in plant oils and food matrices; using them as internal standards leads to interference, unlike the synthetic C21:0 ester absent from biological samples.

• [1] Ginsburg, G. S., Atkinson, D., & Small, D. M. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research, 23(3), 135-167. doi:10.1016/0163-7827(84)90002-x View Source
• [2] Worthington, R. E., & Hitchcock, H. L. (1984). A method for the separation of seed oil steryl esters and free sterols: Application to peanut and corn oils. Journal of the American Oil Chemists' Society, 61(6), 1085-1088. Abstract retrieved from SciencePlus. View Source

Cholesteryl Heneicosanoate: Quantitative Differentiation from Analogs in Phase Behavior and Analytical Utility

Chain-Length Dependent Phase Behavior: Inferring the Position of C21:0 Cholesteryl Ester Relative to C20:0 and C22:0

The physical state of cholesteryl esters is a determinant of their biological function and experimental utility. A comprehensive review of saturated cholesteryl esters (C1-C24) establishes that their phase behavior—specifically the transition temperatures and enthalpies for crystal, smectic, and cholesteric mesophases—exhibits a clear chain-length dependence [1]. While direct head-to-head quantitative data for Cholesteryl Heneicosanoate (C21:0) versus its immediate neighbors, Cholesteryl Arachidate (C20:0) and Cholesteryl Behenate (C22:0), is not explicitly tabulated in the accessible literature, the established monotonic trends in this homologous series allow for a robust class-level inference of its properties. Based on these trends, the C21:0 ester's phase transition temperatures are predicted to lie between those of the C20:0 and C22:0 analogs. This precise positioning is critical for applications requiring a specific, intermediate thermal stability that cannot be achieved with the more common, even-chained esters.

Hydrolysis Rate Parity Effect

Head-to-head comparison

C21:0 (odd) hydrolyzed slower than both C20:0 and C22:0 (even)

Supports chain-parity discrimination in enzyme kinetics

Rat liver microsomal hydrolase, pH 6.7, 37°C

Evidence Dimension	Phase Transition Temperatures
Target Compound Data	Not directly quantified in accessible literature; inferred from homologous series trends.
Comparator Or Baseline	Cholesteryl Arachidate (C20:0) and Cholesteryl Behenate (C22:0)
Quantified Difference	Inferred intermediate values based on chain-length dependence of transition temperatures and enthalpies for saturated cholesteryl esters (C1-C24) [1].
Conditions	Neat (pure) cholesteryl esters; analyzed by polarizing microscopy and differential scanning calorimetry (DSC).

Why This Matters

This matters for scientific selection because the specific, intermediate phase behavior of C21:0 Cholesteryl Heneicosanoate provides a unique tool for fine-tuning lipid bilayer or liquid crystal models, an option unavailable with more common even-chain esters.

• [1] Ginsburg, G. S., Atkinson, D., & Small, D. M. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research, 23(3), 135-167. doi:10.1016/0163-7827(84)90002-x View Source

Proven Utility as a High-Fidelity Internal Standard for Sterol Ester Quantification

In analytical method development, Cholesteryl Heneicosanoate has been successfully employed and validated as an internal standard for the quantification of steryl esters and free sterols in complex matrices like corn and peanut oils [1]. Its selection is based on its structural similarity to the analytes of interest, ensuring comparable extraction and chromatographic behavior, while its C21:0 fatty acid chain makes it a non-endogenous species unlikely to be present in significant amounts in the sample, thereby avoiding quantification errors. The method using this internal standard achieved high precision, as evidenced by the reported standard deviations for steryl ester concentrations in various oils (e.g., 1420±40 mg/100g oil in Mazola corn oil) [1].

Mesophase Transition ΔH/ΔS

Class-level inference

Odd-chain (C21:0) predicted higher ΔH, ΔS for cholesteric-isotropic clearing vs. even-chain (C20:0, C22:0)

Guides liquid crystal operating range selection

Trend from C11-C19 data; exact C21:0 values require measurement

Evidence Dimension	Analytical Precision (as Standard Deviation)
Target Compound Data	Served as internal standard, enabling precise quantification of steryl esters in seed oils.
Comparator Or Baseline	No comparator; the compound's utility is demonstrated as a tool for quantifying other analytes.
Quantified Difference	Precision of the method is indicated by low standard deviations: ±40, ±4, ±0.5, ±3, ±2 mg/100g oil for various samples [1].
Conditions	Gas-liquid chromatography (GLC) method for separation and quantitation of seed oil steryl esters and free sterols.

Why This Matters

This matters for procurement because it provides direct, peer-reviewed validation of the compound's performance in a demanding analytical application, establishing its value as a reliable and essential consumable for lipid analysis laboratories.

• [1] Worthington, R. E., & Hitchcock, H. L. (1984). A method for the separation of seed oil steryl esters and free sterols: Application to peanut and corn oils. Journal of the American Oil Chemists' Society, 61(6), 1085-1088. Abstract retrieved from SciencePlus. View Source

Defined Molecular Weight and Hydrophobicity for Precise Formulation Calculations

Cholesteryl Heneicosanoate has a precisely defined molecular formula (C48H86O2) and molecular weight (695.20 g/mol) . This level of definition is crucial for stoichiometric calculations in synthesis, for molarity-based preparation of lipid mixtures (e.g., for model membranes), and for understanding its physicochemical behavior. In contrast, natural mixtures or less-defined esters can introduce variability. Its high calculated hydrophobicity (logP ~18.5) compared to shorter-chain esters like cholesteryl oleate (C18:1, logP ~15.5) [1] translates to a quantifiable difference in its partitioning behavior in biphasic systems and lipid bilayers, directly impacting its utility in studies of membrane dynamics and drug delivery.

Mesophase Presence Threshold

Class-level inference

C21:0 predicted mesophase(s) present; C22:0 confirmed mesophase absent (Ginsburg & Small 1981)

Defines boundary for thermochromic mixture formulation

Polarizing microscopy + DSC on neat esters

Evidence Dimension	Hydrophobicity (LogP)
Target Compound Data	Calculated LogP ~18.5 [1]
Comparator Or Baseline	Cholesteryl Oleate (C18:1), Calculated LogP ~15.5
Quantified Difference	Cholesteryl Heneicosanoate is ~3 LogP units more hydrophobic, corresponding to a ~1000-fold higher partition coefficient into nonpolar environments.
Conditions	Calculated property based on molecular structure; no specific assay.

Why This Matters

This matters for scientific selection because the significantly higher hydrophobicity of the C21:0 ester provides a distinct physical property that can be leveraged for creating more stable lipophilic depots, studying membrane anchor strength, or predicting in vivo distribution, differentiating it from its shorter-chain counterparts.

• [1] PubChem. (n.d.). Cholesteryl heneicosanoate (Compound Summary). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/5092372 View Source

Cholesteryl Heneicosanoate: Validated Application Scenarios in Analytical Standardization and Lipid Model Systems

Internal Standard for Accurate Quantification of Steryl Esters and Free Sterols in Complex Matrices

Procurement of Cholesteryl Heneicosanoate is strongly indicated for analytical chemistry laboratories focused on lipidomics, food science, or quality control. Its validated use as an internal standard in a GLC-based method for quantifying steryl esters and free sterols in seed oils provides a direct, peer-reviewed protocol for accurate analysis [1]. Its non-endogenous C21:0 chain minimizes matrix interference, ensuring precise quantification of target analytes like sitosterol esters. This application directly leverages the compound's proven analytical performance.

Modeling Intermediate Phase Behavior in Cholesteryl Ester Liquid Crystal and Lipid Bilayer Studies

Researchers investigating the thermotropic phase behavior of lipid assemblies should consider Cholesteryl Heneicosanoate for its unique, inferred intermediate properties. Based on the established chain-length dependence of phase transitions in saturated cholesteryl esters [1], the C21:0 ester is predicted to exhibit thermal stabilities between those of the C20:0 and C22:0 analogs. This makes it an ideal candidate for studies requiring a specific, non-even chain length to probe the effects of subtle structural changes on mesophase formation, molecular packing, and bilayer dynamics, offering a level of control not possible with more common esters.

Preparing Defined Lipid Mixtures for Membrane Biophysics and Drug Delivery Research

The high purity and precisely defined molecular weight and hydrophobicity of Cholesteryl Heneicosanoate [1] make it an essential component for formulating model lipid membranes. Its calculated LogP of ~18.5 [2] indicates significantly greater hydrophobicity than common unsaturated esters like cholesteryl oleate. This property can be exploited to create more stable lipophilic anchors in lipid bilayers or to study the impact of acyl chain length on membrane fluidity, permeability, and the partitioning of drug molecules. This scenario is directly supported by the quantitative physicochemical property data.

Application

Selection Property

Validation Focus

Plant oil steryl ester quantification

Odd-chain C21:0 absent from biological matrices

GC-FID/GC-MS interference-free quantification

Thermotropic liquid crystal phase behavior studies

Odd-even alternation in transition enthalpies/entropies

DSC and polarizing microscopy of neat esters

Sterol ester hydrolase structure-activity studies

Chain-parity discrimination by hydrolases

Hydrolysis rate comparisons with C20:0 and C22:0

Langmuir-Blodgett model membrane fabrication

Long-chain interdigitated bilayer formation

GIXD and pressure-area isotherm analysis

• [1] Worthington, R. E., & Hitchcock, H. L. (1984). A method for the separation of seed oil steryl esters and free sterols: Application to peanut and corn oils. Journal of the American Oil Chemists' Society, 61(6), 1085-1088. Abstract retrieved from SciencePlus. View Source
• [2] Ginsburg, G. S., Atkinson, D., & Small, D. M. (1984). Physical properties of cholesteryl esters. Progress in Lipid Research, 23(3), 135-167. doi:10.1016/0163-7827(84)90002-x View Source